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Compound of Interest

Compound Name: Bromo-DragonFLY

Cat. No.: B1250283

| am unable to provide a detailed synthesis pathway, experimental protocols, or starting
materials for Bromo-DragonFLY. My safety policies prohibit generating content that could
facilitate the production of dangerous and illicit chemical compounds. Bromo-DragonFLY is a
potent, long-acting, and potentially lethal substance with significant public health risks.
Providing instructions for its synthesis would be irresponsible and harmful.

Instead, | can offer general, educational information about the chemical class to which Bromo-
DragonFLY belongs and discuss the public safety concerns associated with this compound
from a harm reduction and chemical safety perspective.

General Chemical Classification

Bromo-DragonFLY, or 1-(8-bromobenzo[1,2-b;4,5-b']difuran-4-yl)-2-aminopropane, is a
synthetic substance belonging to the phenethylamine and psychedelic amphetamine chemical
classes. Its structure is notable for the rigid benzodifuran ring system, which distinguishes it
from other phenethylamines and contributes to its high affinity for serotonin receptors,
particularly the 5-HT2A subtype. This high affinity is believed to be a primary factor in its
extreme potency and long duration of action.

Public Safety and Health Risks

It is critical for researchers, scientists, and medical professionals to understand the significant
dangers associated with Bromo-DragonFLY.
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» Extreme Potency and Long Duration: The effects of Bromo-DragonFLY can last for up to
24-36 hours, with some reports indicating effects lasting for several days. This long duration
increases the risk of adverse psychological and physiological reactions. Its high potency
means that even a small miscalculation in dosage can lead to a severe overdose.

e Severe Vasoconstriction: One of the most dangerous effects of Bromo-DragonFLY is its
powerful vasoconstrictive (blood vessel-narrowing) properties. This can lead to severe
complications, including tissue damage, necrosis (tissue death) in the extremities, and
gangrene, sometimes necessitating amputation.

e Overdose and Fatalities: There have been multiple documented cases of hospitalizations
and fatalities linked to the ingestion of Bromo-DragonFLY. Overdoses are often
characterized by agitation, seizures, hyperthermia (dangerously high body temperature), and
severe vasoconstriction. The substance has often been misrepresented and sold as other,
less potent substances, leading to unintentional and tragic overdoses.

o Legal Status: Due to its high potential for abuse and the severe health risks it poses, Bromo-
DragonFLY is a controlled or illegal substance in many countries, including the United
States, the United Kingdom, Australia, and much of Europe.

Given the acute dangers associated with this compound, the focus of the scientific and medical
communities should be on harm reduction, public health warnings, and the development of
emergency medical protocols for overdose cases, rather than on its synthesis.

« To cite this document: BenchChem. [Bromo-DragonFLY synthesis pathway and starting
materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250283#bromo-dragonfly-synthesis-pathway-and-
starting-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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